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Compound of Interest

Compound Name: Dipotassium silicate

Cat. No.: B155586 Get Quote

Dipotassium Silicate: A Comprehensive
Technical Guide
Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of dipotassium silicate, a versatile

inorganic compound with a growing range of applications across various scientific and

industrial fields. This document details its fundamental chemical and physical properties,

synthesis methodologies, and key applications, with a particular focus on its role in materials

science.

Core Chemical Identity
Dipotassium silicate, also known as potassium waterglass, is a water-soluble alkali metal

silicate. Its fundamental properties are crucial for understanding its reactivity and suitability for

various applications.

CAS Number: 10006-28-7

Chemical Formula: K₂SiO₃

The molecular structure of dipotassium silicate is characterized by a network of silicate (SiO₄)

tetrahedra with potassium ions (K⁺) providing charge balance. The ratio of silicon dioxide
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(SiO₂) to potassium oxide (K₂O) is a critical parameter that dictates the properties of the silicate

solution.

Physicochemical Properties
The physical and chemical characteristics of dipotassium silicate solutions are highly

dependent on the SiO₂:K₂O ratio, concentration, and temperature. These properties are

summarized in the table below.

Property Value

Appearance
Colorless, amorphous solid or viscous, clear to

hazy white aqueous solution.[1]

Molar Mass 154.28 g/mol

pH 11.0 - 13.0 (for aqueous solutions)[2][3]

Density
1.24 - 1.53 g/cm³ (for aqueous solutions,

increases with concentration)[2][4]

Viscosity

Highly variable; increases with concentration

and SiO₂:K₂O ratio, and decreases with

temperature.[5][6][7] For example, a solution

with a 2.5 weight ratio (SiO₂:K₂O) and 29.1%

solids has a viscosity of approximately 40 cP at

20°C.

Solubility
Soluble in hot water; dissolution can be slow at

room temperature. Insoluble in ethanol.[2]

Thermal Stability Decomposes at temperatures above 1500°C.[2]

Synthesis of Dipotassium Silicate
Dipotassium silicate can be synthesized through several methods, with the hydrothermal

process being a common and controllable approach.

Experimental Protocol: Hydrothermal Synthesis
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This protocol describes a laboratory-scale hydrothermal synthesis of a dipotassium silicate
solution.

Materials:

Quartz sand (high-purity SiO₂)

Potassium hydroxide (KOH) pellets

Deionized water

Pressure reactor (autoclave) with temperature and pressure controls

Procedure:

Prepare an aqueous solution of potassium hydroxide. The concentration will determine the

final SiO₂:K₂O ratio. For a molar ratio of approximately 2.0, a 25-30% (w/w) KOH solution

can be used.

Introduce a stoichiometric amount of quartz sand into the KOH solution in the pressure

reactor.

Seal the reactor and heat to a temperature in the range of 150-300°C. The pressure within

the reactor will correspond to the saturated steam pressure at the chosen temperature.

Maintain the reaction under constant stirring for a period of 1 to 4 hours.

After the reaction is complete, cool the reactor to room temperature.

The resulting product is an aqueous solution of dipotassium silicate. The solution can be

filtered to remove any unreacted silica.

For solutions with a higher SiO₂:K₂O ratio (e.g., >2.75), a two-step process can be employed

where the initially formed potassium silicate solution is further reacted with calcined quartz

(cristobalite) under similar hydrothermal conditions.

Key Application: Geopolymer Synthesis
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Dipotassium silicate is a crucial component in the synthesis of geopolymers, which are

inorganic aluminosilicate polymers with potential applications in sustainable construction and

advanced materials. It acts as an alkaline activator, facilitating the dissolution of aluminosilicate

precursors and subsequent polycondensation.

Experimental Protocol: Fly Ash-Based Geopolymer
Synthesis
This protocol outlines the preparation of a geopolymer mortar using fly ash as the

aluminosilicate source and dipotassium silicate as the activator.

Materials:

Fly ash (Class F)

Dipotassium silicate solution (e.g., SiO₂:K₂O weight ratio of 2.5)

Potassium hydroxide (KOH) solution (e.g., 10 M)

Fine sand

Distilled water

Procedure:

Prepare the alkaline activator solution by mixing the dipotassium silicate solution and the

potassium hydroxide solution. Allow the solution to cool to room temperature before use.

In a mixer, combine the fly ash and fine sand in a desired ratio (e.g., 1:2 by weight).

Slowly add the alkaline activator solution to the dry components and mix for 5-10 minutes

until a homogeneous paste is formed.

Cast the geopolymer paste into molds of the desired shape and size.

Vibrate the molds to remove any entrapped air bubbles.

Cure the samples at an elevated temperature (e.g., 60-80°C) for 24 hours.
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After heat curing, allow the samples to cure at ambient temperature for a further 7 to 28 days

before mechanical testing.

Logical Relationships and Workflows
The synthesis of geopolymers using dipotassium silicate involves a series of interconnected

steps, from the preparation of the activator to the final cured product. This workflow can be

visualized as follows:

Alkaline Activator Preparation

Geopolymer Paste Formation Curing and Hardening

Dipotassium Silicate Solution Mixing

Potassium Hydroxide Solution

Alkaline Activator

Mixing

Fly Ash

Fine Sand Geopolymer Paste Casting into Molds Heat Curing (e.g., 60-80°C) Ambient Curing (7-28 days) Hardened Geopolymer

Click to download full resolution via product page

Workflow for the synthesis of fly ash-based geopolymers.

The mechanism of geopolymerization initiated by dipotassium silicate involves the dissolution

of aluminosilicate precursors, followed by the formation of a gel and subsequent

polycondensation into a rigid network.
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Click to download full resolution via product page

Simplified mechanism of geopolymerization.

Relevance to Drug Development
While dipotassium silicate itself is not a common active pharmaceutical ingredient or a widely

documented excipient, the broader class of silicates and silica-based materials plays a

significant role in pharmaceutical and biomedical applications.[8][9]

Drug Delivery: Mesoporous silica nanoparticles, which can be synthesized from silicate

precursors, are extensively researched as drug delivery vehicles.[10] Their high surface area
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and tunable pore size allow for the loading and controlled release of therapeutic agents.[11]

While not specifically dipotassium silicate, the fundamental chemistry of silicates is central

to these technologies.

Pharmaceutical Formulations: Amorphous silica is used as an excipient in solid dosage

forms to improve powder flow, act as a glidant, and enhance tablet hardness.[12] It can also

be used to adsorb liquid drugs, transforming them into solid formulations.

Biomaterials: Certain silicate-based materials exhibit biocompatibility and bioactivity, making

them suitable for applications in bone tissue engineering and as components of bioactive

glasses.

It is important to note that the direct application of dipotassium silicate in drug development is

not well-established in the scientific literature. However, for researchers in this field, an

understanding of silicate chemistry is valuable for the development of silica-based drug delivery

systems and advanced formulations. The use of potassium silicate has been explored in the

context of slow-release fertilizers, which could have conceptual parallels to controlled-release

drug delivery.[13][14]

Safety and Handling
Dipotassium silicate solutions are alkaline and can cause skin and eye irritation.[1]

Appropriate personal protective equipment, including gloves and safety glasses, should be

worn when handling this material. Spills should be neutralized with a weak acid and diluted with

water.

This document is intended for informational purposes for a scientific audience and should not

be considered a substitute for detailed safety data sheets or specific experimental validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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